![molecular formula C29H21N3O2 B287076 N-(4-benzoylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide](/img/structure/B287076.png)
N-(4-benzoylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide
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Overview
Description
N-(4-benzoylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, also known as BPPC, is an organic compound that belongs to the pyrazole family. BPPC has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. The compound has been found to possess various biological activities, including anti-inflammatory, antitumor, and antifungal properties.
Mechanism of Action
The mechanism of action of N-(4-benzoylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide involves the inhibition of various enzymes and the modulation of signaling pathways. This compound has been shown to inhibit COX-2, which is responsible for the production of prostaglandins involved in inflammation. The compound also inhibits LOX, which is involved in the production of leukotrienes that contribute to inflammation. Furthermore, this compound has been shown to inhibit PDE-4, which is involved in the degradation of cyclic adenosine monophosphate (cAMP), a signaling molecule involved in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. The compound has been found to possess anti-inflammatory properties by inhibiting the production of prostaglandins and leukotrienes. This compound has also been shown to possess antitumor properties by inducing apoptosis in cancer cells. In addition, the compound has been found to possess antifungal properties by inhibiting the growth of fungi.
Advantages and Limitations for Lab Experiments
N-(4-benzoylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has several advantages for lab experiments, including its easy synthesis and availability. The compound has also been found to possess potent biological activities, making it a suitable candidate for further research. However, this compound has some limitations, including its poor solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for the research of N-(4-benzoylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide. One potential direction is the development of this compound derivatives with improved solubility and bioavailability. Another direction is the investigation of the compound's potential applications in the treatment of various diseases, including cancer, inflammation, and fungal infections. Furthermore, the mechanism of action of this compound needs to be further elucidated to fully understand its biological activities. Finally, the safety and toxicity of this compound need to be thoroughly investigated before its potential use in clinical settings.
Conclusion:
In conclusion, this compound is an organic compound with potential applications in medicinal chemistry. The compound possesses various biological activities, including anti-inflammatory, antitumor, and antifungal properties. This compound has been shown to inhibit various enzymes and modulate signaling pathways, leading to its potent biological activities. Further research is needed to fully understand the mechanism of action and potential applications of this compound.
Synthesis Methods
The synthesis of N-(4-benzoylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide involves the reaction between 4-benzoylphenylhydrazine and 1,5-diphenyl-1H-pyrazole-4-carboxylic acid in the presence of a suitable catalyst. The reaction is carried out under reflux in a solvent such as ethanol or acetic acid. The resulting product is purified through recrystallization or column chromatography.
Scientific Research Applications
N-(4-benzoylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential applications in medicinal chemistry. The compound has been found to possess anti-inflammatory, antitumor, and antifungal properties. In addition, this compound has been shown to exhibit potent inhibitory activity against various enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and phosphodiesterase-4 (PDE-4).
Properties
Molecular Formula |
C29H21N3O2 |
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Molecular Weight |
443.5 g/mol |
IUPAC Name |
N-(4-benzoylphenyl)-1,5-diphenylpyrazole-4-carboxamide |
InChI |
InChI=1S/C29H21N3O2/c33-28(22-12-6-2-7-13-22)23-16-18-24(19-17-23)31-29(34)26-20-30-32(25-14-8-3-9-15-25)27(26)21-10-4-1-5-11-21/h1-20H,(H,31,34) |
InChI Key |
HUWXIVJVIXYATL-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C2=C(C=NN2C3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)C(=O)C5=CC=CC=C5 |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C=NN2C3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)C(=O)C5=CC=CC=C5 |
Origin of Product |
United States |
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